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Compound of Interest

Compound Name: 3-Fluorobenzaldehyde

Cat. No.: B1666160

Essential Safety and Handling Guide for 3-
Fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
3-Fluorobenzaldehyde. Adherence to these procedures is critical for ensuring laboratory
safety and proper chemical management.

Chemical Safety and Hazard Information

3-Fluorobenzaldehyde is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation. It is also harmful if swallowed.[1] Understanding its physical and chemical
properties is fundamental to safe handling.
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Property Value Source
CAS Number 456-48-4 [1]
Molecular Formula C7H5FO [2]
Molecular Weight 124.11 g/mol [2]
Appearance Colorless to yellow liquid [3]
Boiling Point 181 °C/ 357.8 °F [3]
Flash Point 56 °C/132.8 °F [1]
Density 1.17 g/mL at 25 °C

Hazard Classification Statement Source
Flammable Liquid Category 3 [1]

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[1]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

[1]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

[1]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause
respiratory irritation)

[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Fluorobenzaldehyde to minimize exposure

and ensure personal safety.
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Protection Type Specification Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection ,
face shield. European Standard EN166.[1]

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,
Skin Protection and closed-toe shoes. An

apron may be required for

splash hazards.

A NIOSH/MSHA approved
respirator with an appropriate
cartridge (e.g., type ABEK) is
Respiratory Protection necessary if working outside a
fume hood, if ventilation is
inadequate, or if experiencing

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for the safe handling of 3-Fluorobenzaldehyde
from receipt to disposal.

1. Preparation and Engineering Controls:

e Ensure a calibrated chemical fume hood is operational.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[1]
o Prepare all necessary equipment (glassware, stir plates, etc.) within the fume hood.

o Have spill control materials (e.g., sand, vermiculite) readily available.[1][4]

2. Donning Personal Protective Equipment (PPE):

e Put on a lab coat, ensuring it is fully buttoned.

o Wear closed-toe shoes.
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Put on chemical safety goggles.
Wear the appropriate chemical-resistant gloves.
. Handling and Experimental Use:
Conduct all work with 3-Fluorobenzaldehyde inside a certified chemical fume hood.
Ground and bond containers when transferring the chemical to prevent static discharge.
Use spark-proof tools and explosion-proof equipment.[1][4]
Avoid inhalation of vapors and contact with skin and eyes.[1]
Keep the container tightly closed when not in use.[4]
Keep away from heat, sparks, and open flames.[4][5]
. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong bases, and strong reducing agents.[1][4]

The storage container must be tightly sealed.[4]
. Spill and Emergency Procedures:

Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite).[4]
Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

Major Spill: Evacuate the area and alert the appropriate emergency response team.

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4][5]

6. Disposal Plan:

» All waste containing 3-Fluorobenzaldehyde, including contaminated materials, must be
treated as hazardous waste.

o Collect all chemical waste in a designated, properly labeled, and sealed container.

» Dispose of the hazardous waste through a licensed disposal company, following all local,
state, and federal regulations.[5]

Workflow Diagram
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Caption: Workflow for handling 3-Fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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